Arbidol Sulfoxide: A Comprehensive Technical Guide on the Major Metabolite of a Broad-Spectrum Antiviral
Arbidol Sulfoxide: A Comprehensive Technical Guide on the Major Metabolite of a Broad-Spectrum Antiviral
Abstract
Arbidol (Umifenovir) stands as a frontline broad-spectrum antiviral agent, particularly in regions like Russia and China, for the prophylaxis and treatment of influenza and other acute respiratory viral infections.[1][2] Its clinical efficacy is intricately linked to its metabolic fate within the human body. This technical guide provides an in-depth exploration of Arbidol sulfoxide (designated as M6-1 or sulfinylarbidol), the principal and most abundant metabolite of Arbidol.[1][3] We will dissect its chemical structure, metabolic generation, and analytical characterization. Furthermore, this guide will present detailed experimental protocols and discuss the toxicological and pharmacological implications of this major metabolite, offering a critical resource for researchers, scientists, and professionals engaged in drug development and metabolism studies.
Introduction: The Significance of Metabolite Profiling in Drug Development
The journey of a drug through the human body is a complex process of absorption, distribution, metabolism, and excretion (ADME). Metabolites, the byproducts of this process, can exhibit their own pharmacological or toxicological profiles, sometimes even exceeding the activity or potency of the parent drug. A thorough understanding of a drug's metabolic pathway is therefore not merely an academic exercise but a cornerstone of modern drug development, crucial for predicting drug-drug interactions (DDIs), understanding clinical outcomes, and ensuring patient safety.[1]
Arbidol, chemically known as ethyl-6-bromo-4-[(dimethylamino)methyl]-5-hydroxy-1-methyl-2-[(phenylthio)methyl]-indole-3-carboxylate, is extensively metabolized in humans.[1] Among a multitude of identified metabolites, Arbidol sulfoxide emerges as the most significant circulating metabolite, demonstrating substantially higher plasma exposure and a longer elimination half-life than Arbidol itself.[1][3] This elevated systemic presence necessitates a comprehensive evaluation of its intrinsic properties and biological activities to fully comprehend the clinical profile of Arbidol.
Chemical Structure and Properties of Arbidol Sulfoxide
The chemical transformation of Arbidol to Arbidol sulfoxide occurs at the thioether linkage, a common site for oxidative metabolism. This biotransformation introduces a sulfinyl group, altering the molecule's polarity, and potentially its chemical reactivity and biological interactions.
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Parent Compound: Arbidol (Umifenovir)
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Metabolite: Arbidol Sulfoxide (M6-1, Sulfinylarbidol)
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Chemical Transformation: Sulfoxidation of the phenylthiomethyl group.
The introduction of the oxygen atom to the sulfur creates a chiral center, meaning Arbidol sulfoxide can exist as two enantiomers. The specific stereochemistry of the biologically formed metabolite is a critical aspect for further investigation, as different enantiomers can exhibit distinct pharmacological and toxicological profiles.
Caption: Metabolic conversion of Arbidol to Arbidol Sulfoxide.
Metabolic Generation of Arbidol Sulfoxide
The biotransformation of Arbidol is a complex interplay of various metabolic enzymes, primarily occurring in the liver and intestines.[1][3]
Key Enzymes and Pathways
In vitro studies utilizing human liver microsomes (HLMs) and recombinant enzymes have identified Cytochrome P450 3A4 (CYP3A4) as the principal enzyme responsible for the sulfoxidation of Arbidol.[1][3] Flavin-containing monooxygenases (FMOs) also contribute to this metabolic pathway, albeit to a lesser extent.[1] The primary biotransformation pathways for Arbidol include sulfoxidation, dimethylamine N-demethylation, glucuronidation, and sulfate conjugation.[1][3]
Caption: Major metabolic pathways of Arbidol.
Pharmacokinetic Profile
Following oral administration of Arbidol, its sulfoxide metabolite (M6-1) is the major drug-related component detected in human plasma.[1][3] The plasma exposure of M6-1 is significantly higher than that of the parent drug, with a metabolite-to-parent area under the curve (AUC) ratio of approximately 11.5 ± 3.6.[1][3] Furthermore, Arbidol sulfoxide exhibits a longer elimination half-life (approximately 25.0 hours) compared to Arbidol.[1][3] This prolonged presence in the systemic circulation underscores the importance of evaluating its long-term safety and potential contribution to the overall therapeutic effect.
| Parameter | Arbidol | Arbidol Sulfoxide (M6-1) |
| Plasma Exposure (AUC ratio to parent) | 1 | ~11.5 |
| Elimination Half-life (t½) | 16-21 hours | ~25.0 hours |
Analytical Characterization of Arbidol Sulfoxide
The accurate identification and quantification of Arbidol sulfoxide in biological matrices are paramount for pharmacokinetic and metabolism studies. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) is the cornerstone of modern bioanalytical methods for this purpose.
Chromatographic Separation
A robust and reproducible chromatographic method is essential to separate Arbidol, its sulfoxide metabolite, and other potential metabolites from endogenous components in biological samples.
Experimental Protocol: UPLC-Q-TOF MS for Metabolite Profiling [4]
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Sample Preparation:
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To 50 µL of plasma, urine, or fecal homogenate, add 200 µL of methanol to precipitate proteins.
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Vortex mix and centrifuge at 11,000 x g for 5 minutes.
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Transfer the supernatant to a new tube, evaporate to dryness under a stream of nitrogen at 40°C.
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Reconstitute the residue in 100 µL of a 1:1 (v/v) mixture of methanol and 5 mM ammonium acetate.
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Inject a 10 µL aliquot into the UPLC-Q-TOF MS system.
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UPLC Conditions:
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Column: Acquity UPLC BEH C18 (1.7 µm, 2.1 mm x 50 mm)
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Mobile Phase A: 0.05% formic acid in 5 mM ammonium acetate
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Mobile Phase B: Methanol
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Gradient: Start at 10% B, hold for 1 min, linear gradient to 57% B over 24 min, then to 100% B in 2 min.
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Flow Rate: 0.4 mL/min
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Column Temperature: 35°C
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UV Detection: 316 nm
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Mass Spectrometric Identification and Quantification
High-resolution mass spectrometry (HRMS), such as quadrupole time-of-flight (Q-TOF), is invaluable for the initial identification of metabolites based on accurate mass measurements. For quantitative analysis, tandem mass spectrometry (MS/MS) is the gold standard, offering high sensitivity and selectivity.
Experimental Protocol: LC-MS/MS for Quantification [4]
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Sample Preparation:
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To a 50 µL aliquot of plasma, add an internal standard (e.g., debutyldronedarone) and 200 µL of methanol.
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Centrifuge to precipitate proteins.
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Dilute the supernatant with an equal volume of the mobile phase.
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Inject a 5 µL aliquot into the LC-MS/MS system.
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LC-MS/MS Conditions:
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Column: Gemini C18 (5 µm, 50 mm x 2.0 mm)
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Mobile Phase: Gradient elution with methanol and 5 mM ammonium acetate containing 0.1% formic acid.
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Mass Spectrometer: API 4000 or equivalent.
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Ionization Mode: Positive electrospray ionization (ESI+).
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MRM Transitions:
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Arbidol: m/z 479 → 281
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Arbidol Sulfoxide (M6-1): m/z 495 → 370
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Caption: Analytical workflow for Arbidol sulfoxide characterization.
Synthesis of Arbidol Sulfoxide
The availability of a pure analytical standard of Arbidol sulfoxide is crucial for the validation of bioanalytical methods and for conducting in vitro pharmacological and toxicological assessments. While detailed synthetic procedures are often proprietary, the general approach involves the controlled oxidation of the thioether group of Arbidol.
General Synthetic Approach:
The synthesis would typically involve reacting Arbidol with a mild oxidizing agent, such as hydrogen peroxide in a suitable solvent, or a periodinane-based reagent. Careful control of stoichiometry and reaction conditions is necessary to prevent over-oxidation to the corresponding sulfone. Purification of the resulting sulfoxide is then achieved through chromatographic techniques. The synthesis of Arbidol sulfoxide (M6-1) has been reported for its use as a synthetic standard in metabolic studies.[4]
Biological Activity and Clinical Implications
The high plasma exposure and prolonged half-life of Arbidol sulfoxide raise critical questions about its contribution to the overall clinical effects of Arbidol.[1][3]
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Antiviral Activity: The antiviral activity of Arbidol sulfoxide has not been extensively reported in the public domain. Further investigations are warranted to determine if it retains, loses, or has altered antiviral activity compared to the parent drug. This is a critical knowledge gap that needs to be addressed to fully understand the in vivo efficacy of Arbidol.
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Toxicology: The safety profile of Arbidol sulfoxide is another area requiring further investigation. Its high and sustained plasma concentrations necessitate a thorough toxicological assessment to rule out any potential for adverse effects.
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Drug-Drug Interactions: Since Arbidol is a substrate for CYP3A4, there is a potential for drug-drug interactions with co-administered drugs that are inhibitors or inducers of this enzyme.[5] The metabolism of Arbidol sulfoxide itself and its potential to inhibit or induce metabolic enzymes also needs to be characterized to provide a complete picture of its DDI potential.
Conclusion and Future Directions
Arbidol sulfoxide is the major metabolite of the antiviral drug Arbidol, exhibiting significantly higher plasma concentrations and a longer half-life than the parent compound. Its formation is primarily mediated by CYP3A4. While robust analytical methods for its detection and quantification have been established, a comprehensive understanding of its pharmacological and toxicological profile remains an area of active investigation.
Future research should focus on:
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Determining the specific antiviral activity of Arbidol sulfoxide against a panel of relevant viruses.
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Conducting a thorough toxicological evaluation to assess its safety profile.
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Investigating the stereoselective metabolism and activity of its enantiomers.
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Elucidating its potential for drug-drug interactions.
A deeper understanding of Arbidol sulfoxide is essential for optimizing the clinical use of Arbidol and for the development of next-generation antiviral agents with improved efficacy and safety profiles.
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